N-(3,4-dimethylphenyl)-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)benzamide

• IUPAC Name: N-(3,4-dimethylphenyl)-N-[(8-methyl-2-oxo-1H-quinolin-3-yl)methyl]benzamide
• InChI: InChI=1S/C26H24N2O2/c1-17-12-13-23(14-19(17)3)28(26(30)20-9-5-4-6-10-20)16-22-15-21-11-7-8-18(2)24(21)27-25(22)29/h4-15H,16H2,1-3H3,(H,27,29)
• InChI Key: JKRMMHJJLVQIKT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)C=C(C(=O)N2)CN(C3=CC(=C(C=C3)C)C)C(=O)C4=CC=CC=C4
• Molecular Formula: C26H24N2O2
• Molecular Weight: 396.5 g/mol

Description

N-(3,4-dimethylphenyl)-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)benzamide, also known as DMQD, is a chemical compound that has been extensively studied for its potential use in scientific research. This compound has been found to have a variety of biochemical and physiological effects, making it a promising candidate for further study.

Mechanism of Action

N-(3,4-dimethylphenyl)-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)benzamide works by binding to specific proteins and enzymes in the body, which can have a variety of effects on cellular processes. This compound has been found to inhibit the activity of certain enzymes involved in cancer cell growth, as well as modulating the immune response in certain disease states.
Biochemical and Physiological Effects:
N-(3,4-dimethylphenyl)-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)benzamide has been found to have a number of biochemical and physiological effects, including the inhibition of cancer cell growth, modulation of the immune response, and the ability to cross the blood-brain barrier. This compound has also been found to have antioxidant properties, which may be useful in the treatment of certain diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(3,4-dimethylphenyl)-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)benzamide in lab experiments is its ability to bind to specific proteins and enzymes, making it a useful tool for studying cellular processes. However, one limitation of using this compound is its potential toxicity, which must be carefully monitored in any experiments involving living organisms.

Future Directions

There are a number of potential future directions for research involving N-(3,4-dimethylphenyl)-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)benzamide. One area of interest is the use of this compound in the treatment of cancer, where it has shown promise in inhibiting tumor growth. Additionally, N-(3,4-dimethylphenyl)-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)benzamide may have potential applications in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's, due to its ability to cross the blood-brain barrier. Further research is needed to fully understand the potential of this compound in these and other areas of study.

Synthesis Methods

The synthesis of N-(3,4-dimethylphenyl)-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)benzamide involves the reaction of 2-hydroxy-8-methylquinoline with 3,4-dimethylbenzoyl chloride in the presence of a base such as triethylamine. The resulting product is then treated with formaldehyde and hydrogen chloride to form the final compound.

Scientific Research Applications

N-(3,4-dimethylphenyl)-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)benzamide has been used in a number of scientific studies due to its ability to bind to certain proteins and enzymes in the body. This compound has been found to have potential applications in the fields of cancer research, neurology, and immunology.